Cas no 1361861-16-6 (3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester)

3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester is a fluorinated and chlorinated biphenyl derivative with a methyl ester functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Its structure, featuring both halogen substituents and an ester group, enhances reactivity and selectivity in cross-coupling reactions, making it valuable for constructing complex molecular frameworks. The dichloro and difluoro substitutions contribute to improved stability and electronic properties, facilitating applications in fine chemical synthesis. The methyl ester moiety further allows for straightforward derivatization, supporting versatile downstream modifications.
3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester structure
1361861-16-6 structure
Product Name:3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester
CAS No:1361861-16-6
MF:C14H8Cl2F2O2
MW:317.114929199219
CID:4991802
Update Time:2025-10-28

3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester
    • Inchi: 1S/C14H8Cl2F2O2/c1-20-14(19)13-11(17)5-8(6-12(13)18)7-2-3-9(15)10(16)4-7/h2-6H,1H3
    • InChI Key: IBZRMKUZKJVYME-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C=C(C(C(=O)OC)=C(C=1)F)F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 344
  • XLogP3: 4.9
  • Topological Polar Surface Area: 26.3

3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011010171-250mg
3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester
1361861-16-6 97%
250mg
484.80 USD 2021-07-05
Alichem
A011010171-500mg
3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester
1361861-16-6 97%
500mg
790.55 USD 2021-07-05
Alichem
A011010171-1g
3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester
1361861-16-6 97%
1g
1,579.40 USD 2021-07-05

Additional information on 3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester

Introduction to 3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester (CAS No. 1361861-16-6)

3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester, identified by the CAS number 1361861-16-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of biphenyl derivatives, characterized by its unique substitution pattern involving chlorine and fluorine atoms. The structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel agrochemicals and pharmaceuticals.

The molecular structure of 3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester consists of a biphenyl core with chloro substituents at the 3' and 4' positions and fluoro atoms at the 3 and 5 positions. The carboxylic acid methyl ester group at the 4-position enhances its reactivity, making it a versatile intermediate in synthetic chemistry. This structural arrangement not only imparts specific electronic properties but also influences its interaction with biological targets, making it an intriguing subject for further research.

In recent years, there has been a growing interest in halogenated biphenyl derivatives due to their potential applications in medicinal chemistry. The presence of chlorine and fluorine atoms introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Such modifications are often employed to enhance the pharmacological properties of drug candidates, including improved solubility, metabolic stability, and target specificity.

One of the most compelling aspects of 3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel heterocyclic structures with potential therapeutic benefits. For instance, its incorporation into pyrazole or triazole frameworks has shown promise in the development of kinase inhibitors and antimicrobial agents. The ability to functionalize this molecule at multiple positions allows for fine-tuning of its chemical properties, enabling the design of highly specific bioactive compounds.

Recent studies have highlighted the role of halogenated biphenyls in modulating immune responses and inflammation. The structural motif present in 3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester has been found to interact with certain enzyme targets, leading to potential therapeutic effects. For example, derivatives of this compound have been investigated for their anti-inflammatory properties by inhibiting key signaling pathways involved in immune regulation. Such findings underscore the importance of this class of molecules in addressing chronic inflammatory diseases.

The synthesis of 3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by esterification to introduce the carboxylic acid methyl ester group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve regioselective modifications on the biphenyl core. These synthetic strategies highlight the compound's versatility and its potential for further chemical exploration.

In addition to its pharmaceutical applications, 3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester has shown promise in materials science. Its unique electronic properties make it a suitable candidate for organic electronics applications, including light-emitting diodes (OLEDs) and photovoltaic cells. The halogen substituents can influence charge transport properties, making it an attractive material for developing next-generation electronic devices.

The growing body of research on halogenated biphenyl derivatives underscores their significance in modern chemistry. As our understanding of molecular interactions improves, compounds like 3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester are expected to play a crucial role in drug discovery and material innovation. Future studies may focus on exploring new synthetic methodologies and expanding their applications into emerging fields such as nanotechnology and green chemistry.

In conclusion,3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester (CAS No. 1361861-16-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound,3',4'-Dichloro-3,5-difluoro-biphenyl-4-carboxylic acid methyl ester is poised to make substantial contributions to science and technology.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.